Cas no 294648-66-1 (ADAMTS-5-IN-2)

• Product Name: ADAMTS-5-IN-2
• CAS No: 294648-66-1
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 6841618
• PubChem ID: 3136571
• Update Time: 2025-02-18

ADAMTS-5-IN-2 Chemical and Physical Properties

Names and Identifiers

• ADAMTS-5-IN-2
• HMS1689F03
• SMR000120667
• BIM-0027526.P001
• 5-ethyl-5'-phenyl-1,2',3,3'-tetrahydrospiro(2H-indole-3,2'-[1,3,4]-thiadiazole)-2-one
• 5-ethyl-5''-phenyl-1,2-dihydro-3''H-spiro[indole-3,2''-[1,3,4]thiadiazole]-2-one
• VU0475961-1
• 5-ethyl-5'-phenyl-3'h-spiro[indoline-3,2'-[1,3,4]thiadiazol]-2-one
• CBMicro_027727
• SR-01000508256-1
• SR-01000508256
• 5-ethyl-5'-phenyl-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-2(1H)-one
• CS-0113838
• HY-135710
• SCHEMBL4356626
• AG-205/33649040
• DA-70583
• AKOS005607647
• 294648-66-1
• REGID_for_CID_3136571
• thiadiazole derivative, 11
• STK747316
• MLS000528093
• HMS2174O13
• BDBM23996
• CHEMBL391123

• Inchi： 1S/C17H15N3OS/c1-2-11-8-9-14-13(10-11)17(16(21)18-14)20-19-15(22-17)12-6-4-3-5-7-12/h3-10,20H,2H2,1H3,(H,18,21)
• InChI Key： ICJWVAKZQXYHBB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NNC21C(NC1C=CC(CC)=CC2=1)=O

Computed Properties

• Exact Mass: 309.09358328Da
• Monoisotopic Mass: 309.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.8Ų